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Compound of Interest

Compound Name: Lead(II) sulfide

Cat. No.: B075296 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lead(II) sulfide
(PbS) in a variety of solvents. Understanding the solubility characteristics of this inorganic

compound is crucial for various applications, including in the development of novel materials

and for toxicological and environmental studies. This document presents quantitative solubility

data, detailed experimental protocols for solubility determination, and a visual representation of

the solubility pathways.

Quantitative Solubility Data for Lead(II) Sulfide
Lead(II) sulfide is notoriously insoluble in water and most common solvents.[1][2][3] Its

dissolution is typically achieved through chemical reactions, particularly with strong oxidizing

acids. The following table summarizes the available quantitative data on the solubility of PbS.
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Solvent
Solubility
Value

Temperature
(°C)

pH Notes

Water
Ksp: 9.04 x

10⁻²⁹[4][5]
25 Neutral

Extremely low

solubility.

Ksp: 3.2 x

10⁻²⁸[6][7]
25 Neutral

0.00086 g/L (8.6

x 10⁻⁴ g/L)[4][8]

[9]

20 Neutral

0.124 g/L[4][5] 20 Neutral

Molar Solubility:

9.5 x 10⁻¹⁵

mol/L[10]

25 Neutral
Calculated from

Ksp.

Nitric Acid

(HNO₃)
Soluble[4][5][11] Not Specified Acidic

Dissolution

occurs via an

oxidation-

reduction

reaction.[12][13]

[14]

Hydrochloric Acid

(HCl)

Sparingly soluble

in dilute HCl[15]
Not Specified Acidic

Soluble in hot,

concentrated HCl

due to the

formation of

[PbCl₃]⁻ and

[PbCl₄]²⁻

complexes.[4]

[11][15]

Potassium

Hydroxide (KOH)
Insoluble[4][8][9] Not Specified Basic

Alcohol Insoluble[4][8][9] Not Specified N/A

Organic Solvents Insoluble[1][16] Not Specified N/A
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Hydrogen

Peroxide (H₂O₂)

Reacts to form

PbSO₄[17][18]

[19][20][21]

Not Specified N/A

The product,

lead(II) sulfate, is

also a

precipitate.[19]

EDTA Insoluble[22] Not Specified N/A

EDTA is not

effective at

dissolving solid

PbS, though it

forms a stable

complex with

Pb²⁺ ions.[22]

[23]

Solubility in Detail
Aqueous Solubility
Lead(II) sulfide is considered insoluble in water.[1][2][3] This is quantified by its very small

solubility product constant (Ksp), which is on the order of 10⁻²⁸ to 10⁻²⁹ at 25°C.[4][5][6][7][19]

The dissolution equilibrium in water is represented by:

PbS(s) ⇌ Pb²⁺(aq) + S²⁻(aq)

The low Ksp value indicates that the equilibrium lies far to the left, resulting in negligible

concentrations of lead(II) and sulfide ions in solution.[24]

Acidic Solutions
While PbS is insoluble in water, it can be dissolved in certain acids through chemical reactions.

Nitric Acid (HNO₃): PbS readily dissolves in nitric acid.[4][5][11] This is not a simple

dissolution but a redox reaction where the sulfide ion (S²⁻) is oxidized to elemental sulfur or

sulfate, and the nitrate ion is reduced. The reaction with dilute nitric acid can be represented

as:

3PbS(s) + 8HNO₃(aq) → 3Pb(NO₃)₂(aq) + 3S(s) + 2NO(g) + 4H₂O(l)[13]
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Hydrochloric Acid (HCl): The solubility in HCl is dependent on concentration and

temperature. In dilute HCl, PbS is not significantly soluble.[15] However, in hot and

concentrated HCl (e.g., 8 M), it dissolves due to the formation of soluble anionic

chlorocomplexes, such as [PbCl₃]⁻ and [PbCl₄]²⁻.[4][15] This process can be complicated by

the initial formation of lead(II) chloride (PbCl₂), a white precipitate, which then redissolves in

excess hot HCl.[19] The dissolution rate is first order with respect to the hydrogen ion activity

in HCl.[25]

Basic and Other Solutions
Bases: PbS is insoluble in alkaline solutions such as potassium hydroxide.[4][8][9] In

solutions with a high pH, the formation of less soluble lead(II) hydroxide compounds can

further decrease its solubility.[24]

Organic Solvents: Lead(II) sulfide is generally reported as insoluble in organic solvents.[1]

[16]

Complexing Agents (EDTA): Ethylenediaminetetraacetic acid (EDTA) is known to form a very

stable complex with aqueous lead(II) ions. However, studies have shown that EDTA is not

effective in dissolving solid lead(II) sulfide.[22]

Oxidizing Agents (H₂O₂): Hydrogen peroxide reacts with lead(II) sulfide in an oxidation

reaction. This process converts the black PbS into white lead(II) sulfate (PbSO₄), which is

also a precipitate.[17][18][19] The balanced equation for this reaction is:

PbS(s) + 4H₂O₂(aq) → PbSO₄(s) + 4H₂O(l)[18][20][21]

Experimental Protocol: Determination of Solubility
by Conductometry
For sparingly soluble salts like PbS, conductometry is a suitable method for determining

solubility due to the low ion concentration in a saturated solution.

Objective: To determine the solubility and solubility product (Ksp) of Lead(II) Sulfide in water.

Principle: The conductivity of a solution is proportional to the concentration of ions. For a

saturated solution of a sparingly soluble salt, the concentration of ions is low, and the
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equivalent conductance of the solution can be considered to be at infinite dilution (Λ°). By

measuring the specific conductance of the saturated solution, the solubility can be calculated.

Materials and Equipment:

High-purity Lead(II) Sulfide powder

Deionized water

Conductivity meter and conductivity cell

Thermostatic water bath

Magnetic stirrer and stir bars

Volumetric flasks and beakers

Filtration apparatus (e.g., syringe filters)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of PbS powder to a beaker containing a known volume of

deionized water. The excess solid ensures that the solution becomes saturated.

Place the beaker in a thermostatic water bath set to a constant temperature (e.g., 25°C).

Stir the solution vigorously using a magnetic stirrer for an extended period (e.g., 1-2 hours)

to ensure equilibrium is reached.

Conductivity Measurement:

Calibrate the conductivity meter using standard KCl solutions.

Measure the specific conductance of the deionized water used (κ_water). This will serve

as the blank.
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Allow the PbS solid to settle. Carefully filter the saturated solution to remove any

suspended particles.

Measure the specific conductance of the clear, saturated PbS solution (κ_solution).

Calculations:

Calculate the specific conductance of PbS (κ_PbS): κ_PbS = κ_solution - κ_water

Determine the equivalent conductance at infinite dilution (Λ°_PbS): This is calculated

using Kohlrausch's law of independent migration of ions. The values for the ionic

conductances of Pb²⁺ and S²⁻ at the experimental temperature are required from

literature. Λ°_PbS = λ°(Pb²⁺) + λ°(S²⁻)

Calculate the Molar Solubility (S): The molar solubility (in mol/L) is calculated using the

formula: S = (1000 * κ_PbS) / Λ°_PbS

Calculate the Solubility Product (Ksp): For PbS, the dissociation is PbS ⇌ Pb²⁺ + S²⁻.

Therefore: Ksp = [Pb²⁺][S²⁻] = (S)(S) = S²

Visualization of Solubility Pathways
The following diagram illustrates the behavior of lead(II) sulfide when exposed to different

types of solvents and reagents.
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Solubility Pathways for Lead(II) Sulfide (PbS)

Lead(II) Sulfide (PbS)

Water

Very Low Solubility

Organic Solvents

No Dissolution

Bases
(e.g., KOH)

No Dissolution Acids

Complexing Agents
(e.g., EDTA)

No Dissolution
Oxidizing Agents

(e.g., H₂O₂)

Insoluble
(Ksp ≈ 10⁻²⁹)

Dilute HCl Hot, Conc. HCl Nitric Acid
Reacts to form

PbSO₄ Precipitate

Sparingly Soluble

Soluble
(Forms [PbClx]²⁻ˣ complexes)

Soluble
(Redox Reaction)

Click to download full resolution via product page

Solubility pathways of Lead(II) Sulfide in various solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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